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Introduction

The Mercury-199 (1°°*Hg) nucleus, with 80 protons and 119 neutrons, presents a fascinating
case study in nuclear structure physics. Its odd neutron number leads to a non-zero spin and
complex collective and single-particle behaviors. Understanding the structure of this heavy,
nearly spherical nucleus is not only crucial for fundamental nuclear physics but also has
implications for precision measurements and searches for physics beyond the Standard Model,
such as the search for a permanent electric dipole moment (EDM). This guide provides a
technical overview of the primary theoretical models used to describe the 1°°Hg nucleus,
alongside the experimental data that validates these models.

Theoretical Frameworks for the *°**Hg Nucleus

The structure of a complex many-body system like the 1°°Hg nucleus is described by a
hierarchy of theoretical models. These models range from fundamental ab initio approaches to
more phenomenological models like the Shell Model and collective models.

Ab Initio Methods

Ab initio (or "from first principles") methods aim to solve the nuclear many-body problem
starting from the fundamental interactions between nucleons (protons and neutrons). These
models are computationally intensive and, for heavy nuclei like 1°°Hg, are still in a
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developmental stage. However, they provide the theoretical bedrock upon which other models
are built.

The Nuclear Shell Model

The Nuclear Shell Model is a cornerstone of nuclear structure theory. It posits that nucleons
move in quantized orbitals within a mean-field potential created by all other nucleons. Nucleons
fill these orbitals in shells, analogous to electron shells in atoms. The properties of the nucleus
are then largely determined by the nucleons in the outermost, partially filled shells (valence
nucleons).

For 1°°Hg, with an odd number of neutrons, the unpaired neutron in the valence shell plays a
crucial role in determining its ground state spin and parity, as well as the structure of its excited
states. Large-scale shell-model calculations have been performed for mercury isotopes,
providing insights into their energy levels and electromagnetic moments.

Collective Models

While the Shell Model focuses on individual nucleon behavior, collective models describe the
nucleus as a whole, focusing on its collective modes of excitation, such as rotations and
vibrations.

For odd-mass nuclei like 1°°Hg, the Interacting Boson-Fermion Model (IBFM) is a powerful
extension of the Interacting Boson Model (IBM) used for even-even nuclei. In the IBFM, the
even-even core of the nucleus (in this case, 1°8Hg or 2°°Hg) is described by interacting bosons
(representing pairs of nucleons), and the odd nucleon is treated as an independent fermion that
couples to these bosons. This model has been successfully applied to describe the energy
spectra of the mercury isotopic chain, including 1°°Hg.[1]

Nuclear Density Functional Theory (DFT)

Nuclear Density Functional Theory is a microscopic approach that aims to describe the
properties of the nucleus based on an energy density functional. It is a powerful tool for
systematically studying the properties of nuclei across the entire nuclear chart. While often
used to calculate ground-state properties like binding energies and radii, extensions of DFT can
also describe excited states. For heavy nuclei, relativistic DFT is often employed to account for
the high velocities of the nucleons.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://scispace.com/papers/description-of-the-190-199-hg-nuclei-under-the-frameworks-of-2dqjy0mn9l
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Below is a diagram illustrating the hierarchical relationship of these theoretical models.
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Quantitative Data Presentation

The following tables summarize the experimental and theoretical low-lying energy levels, as
well as the ground state electromagnetic moments of the 1°°*Hg nucleus. Experimental data is
sourced from the Evaluated Nuclear Structure Data File (ENSDF).[2] Theoretical data from the
Interacting Boson-Fermion Model (IBFM) is also presented for comparison.[1]

Table 1: Comparison of Experimental and Theoretical Energy Levels of 1°°Hg
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Experimental Energy (keV) Spin-Parity (JTO[2] IBFM Calculated Energy
[2] (keV)[1]

0.0 1/2- 0

158.37 5/2- 165

208.21 3/2- 210

403.3 3/2- 415

453.7 7/2- 460

491.56 5/2- 495

532.48 13/2+ Not Calculated
763.5 9/2- 770

821.9 7/2- 825

907.3 5/2- 910

Table 2: Ground State Electromagnetic Moments of 1°°Hg

Property Experimental Value
Magnetic Dipole Moment () +0.505885 puN[2]
Electric Quadrupole Moment (Q) Not Applicable (for J=1/2)

Experimental Protocols

The experimental data for 1°°*Hg has been obtained through a variety of sophisticated
techniques. A brief overview of the key methodologies is provided below.

Gamma-Ray Spectroscopy

Gamma-ray spectroscopy is a fundamental tool for determining the energy levels and transition
probabilities in a nucleus.

Methodology:
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» Excitation: The 1°°Hg nucleus is excited to higher energy states. This can be achieved
through various nuclear reactions, such as neutron capture (**Hg(n,y)*°°Hg) or Coulomb

excitation.

o De-excitation and Detection: The excited nucleus de-excites by emitting gamma rays of
specific energies, corresponding to the energy difference between the nuclear states. These
gamma rays are detected using high-resolution detectors, such as High-Purity Germanium
(HPGe) detectors.

e Spectrum Analysis: The detected gamma rays produce a spectrum of energy versus
intensity. The energies of the peaks in the spectrum correspond to the energies of the
gamma-ray transitions, and their intensities are related to the transition probabilities. By
analyzing the coincidence of different gamma rays, a level scheme of the nucleus can be
constructed.

The following diagram illustrates a typical workflow for a gamma-ray spectroscopy experiment.
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Gamma-Ray Spectroscopy Experimental Workflow

Laser Spectroscopy

Laser spectroscopy is a high-precision technique used to measure the hyperfine structure of
atomic transitions, from which nuclear properties such as spin, magnetic dipole moment, and
changes in the mean-square charge radius can be extracted.[3][4]

Methodology:

 |sotope Production and lon Beam Formation: The 1°°Hg isotope is produced, ionized, and

formed into an ion beam.
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o Laser Interaction: A tunable laser beam is merged with the ion beam. The laser frequency is
scanned across an atomic transition.

» Resonance Detection: When the laser frequency matches the energy of an atomic transition,
the ions are excited. The subsequent fluorescence (de-excitation) is detected by
photomultiplier tubes.

o Hyperfine Spectrum Analysis: The resulting spectrum of fluorescence intensity versus laser
frequency shows a characteristic hyperfine structure. The splitting and shifting of these
hyperfine components are directly related to the nuclear spin and electromagnetic moments
of the 1°°Hg nucleus.

Conclusion

The Mercury-199 nucleus serves as a valuable testing ground for a range of nuclear
theoretical models. The Nuclear Shell Model provides a microscopic description of its structure,
while the Interacting Boson-Fermion Model offers a successful framework for understanding its
collective excitations. Nuclear Density Functional Theory provides a global perspective, and ab
initio methods represent the frontier of a fundamental understanding. The interplay between
these theoretical approaches and high-precision experimental data from techniques like
gamma-ray and laser spectroscopy continues to deepen our understanding of the complex
nature of heavy nuclei. This knowledge is not only fundamental to nuclear physics but also
underpins the use of 1°°Hg in cutting-edge research in other scientific domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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